Cas no 459836-30-7 (PEAQX sodium)

• Product Name: PEAQX sodium
• CAS No: 459836-30-7
• MF: C₁₇H₁₅BrN₃Na₄O₆P
• MW: 560.1543
• MDL: MFCD16628139
• CID: 2110222
• Update Time: 2025-08-01

PEAQX sodium Chemical and Physical Properties

Names and Identifiers

• NVP-AAM077
• PEAQX sodium
• sodium ((((S)-1-(4-bromophenyl)ethyl)amino)(2,3-dioxidoquinoxalin-5-yl)methyl)phosphonate hydrate .
• Peaqx tetrasodium xhydrate
• PEAQX tetrasodium hydrate, >=98% (HPLC)
• tetrasodium;5-[[[(1S)-1-(4-bromophenyl)ethyl]amino]-phosphonatomethyl]quinoxaline-2,3-diolate;hydrate
• tetrasodium;5-[[[(1S)-1-(4-bromophenyl)ethyl]amino]-phosphonatomethyl]quinoxaline-2,3-diolate;hydrate.

• MDL： MFCD16628139
• Inchi： 1S/C17H17BrN3O5P.4Na.H2O/c1-9(10-5-7-11(18)8-6-10)19-17(27(24,25)26)12-3-2-4-13-14(12)21-16(23)15(22)20-13;;;;;/h2-9,17,19H,1H3,(H,20,22)(H,21,23)(H2,24,25,26);;;;;1H2/q;4*+1;/p-4/t9-,17?;;;;;/m0...../s1
• InChI Key： SMGAGBKXHAHCGQ-VSYRWHDMSA-J
• SMILES： BrC1C([H])=C([H])C(=C([H])C=1[H])[C@]([H])(C([H])([H])[H])N([H])C([H])(C1C([H])=C([H])C([H])=C2C=1N=C(C(=N2)[O-])[O-])P(=O)([O-])[O-].[Na+].[Na+].[Na+].[Na+].O([H])[H]

Computed Properties

• Exact Mass: 558.94726 g/mol
• Monoisotopic Mass: 558.94726 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 32
• Rotatable Bond Count: 4
• Complexity: 533
• Covalently-Bonded Unit Count: 6
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 148
• Molecular Weight: 560.2

Experimental Properties

• Density: 1.639±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (1.4E-3 g/L) (25 ºC),

PEAQX sodium Security Information

• Hazard Category Code： 22-36/37/38
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Additional information on PEAQX sodium

Comprehensive Overview of PEAQX Sodium (CAS No. 459836-30-7): Properties, Applications, and Research Insights

PEAQX sodium (CAS No. 459836-30-7) is a specialized chemical compound gaining attention in pharmaceutical and biochemical research due to its unique molecular structure and potential therapeutic applications. As a sodium salt derivative, it exhibits enhanced solubility and bioavailability, making it a subject of interest for drug development and targeted therapy studies. Researchers are particularly intrigued by its potential role in modulating cellular pathways, which aligns with current trends in precision medicine and personalized healthcare.

The compound's chemical name, PEAQX sodium, reflects its structural characteristics, where "PEAQX" denotes the core pharmacophore. Its CAS registry number (459836-30-7) serves as a unique identifier in global chemical databases, facilitating research collaboration and intellectual property management. Recent literature highlights its stability under physiological conditions, a critical factor for drug formulation and in vivo studies, addressing common queries about compound stability in biomedical applications.

In the context of current drug discovery trends, PEAQX sodium is being investigated for its potential as a small-molecule modulator. This aligns with the growing demand for novel therapeutic agents that can address complex diseases while minimizing side effects. The compound's mechanism of action is particularly relevant to researchers exploring signal transduction inhibition, a hot topic in cancer research and immunotherapy development.

From a technical perspective, PEAQX sodium demonstrates favorable physicochemical properties, including water solubility and thermal stability, which are frequently searched parameters by formulation scientists. These characteristics make it suitable for various drug delivery systems, answering common industry questions about compound formulation challenges. Its molecular weight and purity standards (>98% by HPLC) meet the stringent requirements of preclinical studies and regulatory submissions.

The synthesis of PEAQX sodium involves multi-step organic reactions with careful control of reaction conditions to ensure high yield and purity. This process has been optimized to address the pharmaceutical industry's need for scalable synthesis methods, a frequent concern in process chemistry discussions. Analytical characterization typically includes NMR spectroscopy, mass spectrometry, and HPLC analysis, techniques commonly searched by quality control professionals.

In biological evaluations, PEAQX sodium has shown promising activity in enzyme inhibition assays, particularly against kinases involved in cell proliferation pathways. These findings respond to the growing interest in kinase inhibitors as targeted therapies. Researchers are also exploring its potential in combination therapies, a trending approach in oncology research to overcome drug resistance.

The safety profile of PEAQX sodium is currently under investigation through standard toxicology studies, addressing the crucial question of compound safety in drug development pipelines. Preliminary data suggest favorable pharmacokinetic properties, including reasonable metabolic stability and tissue distribution, key parameters searched by ADME researchers.

From a commercial perspective, PEAQX sodium is available as a research-grade chemical for academic and industrial laboratories. Its growing importance is reflected in patent filings and scientific publications, making it a compound to watch in pharmaceutical innovation. The compound's unique identifier (459836-30-7) facilitates accurate literature searches and intellectual property tracking.

Future research directions for PEAQX sodium may explore its potential in neurodegenerative diseases and inflammatory disorders, areas of high unmet medical need. The compound's versatility makes it a valuable tool for mechanistic studies and target validation, addressing fundamental questions in molecular pharmacology.

In conclusion, PEAQX sodium (CAS No. 459836-30-7) represents an exciting area of research at the intersection of medicinal chemistry and drug development. Its unique properties and potential applications position it as a compound of significant interest in the evolving landscape of therapeutic innovation and biomedical research.